Cas no 2169475-39-0 (2-ethyl-4-(furan-2-yl)-1,3-oxazinane)

• Product Name: 2-ethyl-4-(furan-2-yl)-1,3-oxazinane
• CAS No: 2169475-39-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5898965
• PubChem ID: 165716016
• Update Time: 2025-05-26

2-ethyl-4-(furan-2-yl)-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(furan-2-yl)-1,3-oxazinane
• 2169475-39-0
• EN300-1279183

• Inchi： 1S/C10H15NO2/c1-2-10-11-8(5-7-13-10)9-4-3-6-12-9/h3-4,6,8,10-11H,2,5,7H2,1H3
• InChI Key： YMQBQTCQLGTVBK-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CO2)NC1CC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-ethyl-4-(furan-2-yl)-1,3-oxazinane

Research Brief on 2-ethyl-4-(furan-2-yl)-1,3-oxazinane (CAS: 2169475-39-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-ethyl-4-(furan-2-yl)-1,3-oxazinane (CAS: 2169475-39-0) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological activities. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological evaluation, and potential therapeutic applications. Recent studies highlight its role as a versatile intermediate for the development of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to 2-ethyl-4-(furan-2-yl)-1,3-oxazinane with improved yield and purity. The researchers employed a one-pot cyclization strategy using 2-ethyl-3-(furan-2-yl)prop-2-en-1-amine as the starting material, achieving a 78% yield under optimized conditions. Structural characterization by NMR and X-ray crystallography confirmed the compound's oxazinane ring conformation and furan substitution pattern, which are critical for its biological activity.

Pharmacological screening revealed significant GABAergic modulation properties, suggesting potential applications in anxiety and seizure disorders. Molecular docking studies indicate that 2-ethyl-4-(furan-2-yl)-1,3-oxazinane interacts with the benzodiazepine binding site of GABA_A receptors, though with a distinct binding mode compared to classical benzodiazepines. This unique interaction profile may offer advantages in terms of reduced side effects and lower abuse potential, making it an attractive target for further development.

In cancer research, derivatives of 2-ethyl-4-(furan-2-yl)-1,3-oxazinane have shown selective cytotoxicity against several cancer cell lines, particularly in breast and prostate cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications at the 2-ethyl position significantly influenced antiproliferative activity, with certain analogs demonstrating IC₅₀ values below 5 μM. Mechanistic studies suggest these compounds induce apoptosis through mitochondrial pathway activation and ROS generation.

The compound's potential in anti-inflammatory applications was highlighted in a recent ACS Medicinal Chemistry Letters publication. Researchers found that 2-ethyl-4-(furan-2-yl)-1,3-oxazinane derivatives effectively inhibited NF-κB signaling in macrophages, reducing pro-inflammatory cytokine production. Structure-activity relationship (SAR) studies identified the furan moiety as crucial for this activity, while modifications to the oxazinane ring modulated selectivity toward different inflammatory pathways.

From a drug development perspective, preliminary ADMET studies indicate favorable pharmacokinetic properties for this scaffold. The compound shows good metabolic stability in human liver microsomes and moderate blood-brain barrier permeability, supporting its potential for CNS-targeted applications. However, further optimization may be required to improve aqueous solubility, as noted in recent formulation studies.

Several pharmaceutical companies have included 2-ethyl-4-(furan-2-yl)-1,3-oxazinane derivatives in their discovery pipelines, with particular interest in its application for neurological disorders. Patent activity in this area has increased significantly since 2022, reflecting growing commercial interest. The compound's versatility as a building block for diverse therapeutic targets positions it as an important focus area for future medicinal chemistry research.

In conclusion, 2-ethyl-4-(furan-2-yl)-1,3-oxazinane represents a promising scaffold with multiple therapeutic applications. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and explore its potential in combination therapies. The compound's unique structural features and demonstrated biological activities warrant continued investigation as a potential lead compound in several therapeutic areas.